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Compound of Interest

Compound Name: JHU37160

Cat. No.: B2879511 Get Quote

JHU37160 Technical Support Center
Welcome to the technical support center for JHU37160. This resource is designed to assist

researchers, scientists, and drug development professionals in designing and troubleshooting

experiments to validate the effects of JHU37160.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of
JHU37160?
JHU37160 is a potent and selective agonist for Designer Receptors Exclusively Activated by

Designer Drugs (DREADDs), specifically targeting the hM3Dq and hM4Di receptors.[1][2] It

exhibits high affinity for these engineered muscarinic receptors with Ki values of 1.9 nM for

hM3Dq and 3.6 nM for hM4Di.[1][3] Its corresponding EC50 values are 18.5 nM for hM3Dq and

0.2 nM for hM4Di in cell-based assays.[1][2] JHU37160 is designed to have minimal off-target

effects on endogenous receptors, making it a valuable tool for chemogenetic studies.

The hM3Dq DREADD is coupled to the Gq signaling pathway, which activates phospholipase

C, leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG).[4] This

cascade results in an increase in intracellular calcium levels, which is excitatory.[4] The hM4Di

DREADD is coupled to the Gi signaling pathway, which inhibits adenylyl cyclase, leading to a

decrease in intracellular cAMP levels and subsequent reduction in protein kinase A (PKA)

activity, which is inhibitory.[4]
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Hypothesis:
JHU37160 effect is DREADD-specific

Experiment 1:
Treat DREADD-expressing cells

with JHU37160

Experiment 2:
Treat Wild-Type cells

(no DREADD) with JHU37160

Result: Cellular Response
Observed

Result: No Cellular Response
Observed

Conclusion:
Effect is DREADD-dependent

and selective
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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